Cas no 504-30-3 (2,3-dihydropyridazin-3-one)
2,3-dihydropyridazin-3-one structure
Product Name:2,3-dihydropyridazin-3-one
CAS No:504-30-3
Molecular Formula:C4H4N2O
Molecular Weight:96.0874
MDL:MFCD00099605
CID:37862
PubChem ID:87561467
2,3-dihydropyridazin-3-one Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone
- Pyridazin-3(2H)-one
- 2H-Pyridazin-3-one
- 3-Hydroxypyridazine
- pyridazin-3-ol
- 3-Pyridazinol
- Pyridazinone
- 2,3-dihydropyridazin-3-one
- 1H-pyridazin-6-one
- 3-Pyridazinone
- 6-Pyridazinone
- AAILEWXSEQLMNI-UHFFFAOYSA-N
- 2-hydropyridazin-3-one
- oxypyridazine
- 2H-pyridazinone
- Pyridazine-3-ol
- 3-oxidopyridazinium
- NSC21411
- PubChem9528
- 3-(2H)-Pyridazinone
- Pyridazine, 3-hydroxy-
- pyridazin-3 (2h)-one
- KSC199G3P
- AMOT0201
- AKOS000320163
- 504-30-3
- W3G
- NSC 21411
- 3(2H)-Pyridazinone, >=97.0% (GC)
- 3-oxo-2,3-dihydropyridazine
- DTXSID90198440
- ZB1478
- Q-102296
- MFCD00099605
- CHEMBL3228881
- UZ5DP4K4YQ
- MFCD01646051
- CS-D0990
- FT-0613557
- PB32258
- P1850
- UNII-UZ5DP4K4YQ
- A7481
- EN300-53981
- AC-907/30002019
- F1967-0134
- SY020182
- 129016-35-9
- AM20100231
- AC-1248
- Z803153778
- AKOS005207020
- PS-9349
- J-513087
- STR06961
- BCP04620
- A821735
- NSC-21411
- DB-012544
- DTXCID20120931
-
- MDL： MFCD00099605
- InChIKey： AAILEWXSEQLMNI-UHFFFAOYSA-N
- Inchi： 1S/C4H4N2O/c7-4-2-1-3-5-6-4/h1-3H,(H,6,7)
- SMILES： O=C1C([H])=C([H])C([H])=NN1[H]
Computed Properties
- Exact Mass: 96.032363g/mol
- Surface Charge: 0
- XLogP3: -0.7
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 96.032363g/mol
- Monoisotopic Mass: 96.032363g/mol
- Topological Polar Surface Area: 41.5Ų
- Heavy Atom Count: 7
- Complexity: 137
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: 2
- Surface Charge: 0
Experimental Properties
- LogP: -0.23010
- PSA: 45.75000
- Boiling Point: 101°C/1.5mmHg(lit.)
- Melting Point: 100.0 to 104.0 deg-C
- Flash Point: 144.9 oC
- Color/Form: White to Yellow Solid
- λmax: 290(EtOH)(lit.)
- Density: 1.28
2,3-dihydropyridazin-3-one Security Information
-
Symbol:
- WGK Germany：3
- Safety Term：S26;S36/37
- Safety Instruction： S26; S36/37
- Risk Phrases：R36/37/38
-
Dangerous goods sign：
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Prompt：warning
- Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
- Risk Phrases： 36/37/38
- Signal Word：Warning
2,3-dihydropyridazin-3-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-dihydropyridazin-3-one Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00DEIH-1g |
3(2H)-Pyridazinone |
504-30-3 | 97% | 1g |
$5.00 | 2025-02-26 | |
| A2B Chem LLC | AG24537-1g |
3(2H)-Pyridazinone |
504-30-3 | 97% | 1g |
$5.00 | 2024-04-19 | |
| Aaron | AR00DEQT-1g |
3(2H)-Pyridazinone |
504-30-3 | 97% | 1g |
$4.00 | 2025-01-24 | |
| Alichem | A149000009-250mg |
3(2H)-Pyridazinone |
504-30-3 | 98% | 250mg |
$646.00 | 2023-09-01 | |
| Ambeed | A135054-1g |
Pyridazin-3(2H)-one |
504-30-3 | 97% | 1g |
$6.0 | 2025-03-04 | |
| Apollo Scientific | OR2215-5g |
2H-Pyridazin-3-one |
504-30-3 | 95% | 5g |
£15.00 | 2025-02-19 | |
| AstaTech | 65442-5/G |
2H-PYRIDAZIN-3-ONE |
504-30-3 | 97% | 5g |
$19 | 2023-09-16 | |
| Crysdot LLC | CD11114683-500g |
Pyridazin-3(2H)-one |
504-30-3 | 97% | 500g |
$832 | 2024-07-19 | |
| Life Chemicals | F1967-0134-0.25g |
pyridazin-3-ol |
504-30-3 | 95% | 0.25g |
$18.0 | 2023-11-21 | |
| TRC | P991298-50mg |
Pyridazin-3(2H)-one |
504-30-3 | 50mg |
$ 58.00 | 2023-09-06 |
2,3-dihydropyridazin-3-one Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:504-30-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:504-30-3)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:504-30-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2,3-dihydropyridazin-3-one Related Literature
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Vegard Torp Lien,Margrethe Konstanse Kristiansen,Solveig Pettersen,Mads Haugland Haugen,Dag Erlend Olberg,Jo Waaler,Jo Klaveness RSC Adv. 2019 9 37092
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Wei Li,Zhoulong Fan,Kaijun Geng,Youjun Xu,Ao Zhang Org. Biomol. Chem. 2015 13 539
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Qinjie Shi,Yanxia Shi,Kang Chang,Jianqin Chen,Zhenjiang Zhao,Weiping Zhu,Yufang Xu,BaoJu Li,Xuhong Qian RSC Adv. 2019 9 36204
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Anna Albrecht,Jacek Koszuk,Micha? Kobuciński,Tomasz Janecki Org. Biomol. Chem. 2008 6 1197
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5. Pyridazines. Part IV. Action of Grignard reagents on 6-methyl- and 4,5-dihydro-6-α-styryl-pyridazin-3(2H)-onesF. G. Baddar,M. H. Nosseir,N. L. Doss,N. N. Messiha J. Chem. Soc. Perkin Trans. 1 1972 1091
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6. Novel heterocyclization of hydrazinopyridazinones with dimethyl acetylenedicarboxylate with dehydrogenation and rearrangementTetsuo Yamasaki,Eiji Kawaminami,Tomomi Yamada,Tadashi Okawara,Mitsuru Furukawa J. Chem. Soc. Perkin Trans. 1 1991 991
-
7. An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivativesHamish McNab J. Chem. Soc. Perkin Trans. 1 1983 1203
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8. Preparation and some reactions of 4- and 5-aryl-4,5-dihydropyridazin-3(2H)-onesStephen P. Breukelman,G. Denis Meakins,Anthony M. Roe J. Chem. Soc. Perkin Trans. 1 1985 1627
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9. 607. Pyridazines. Part II. The action of grignard reagents on 6-aryl-2,3,4,5-tetrahydro- and -2,3-dihydropyridazin-3-onesF. G. Baddar,A. El-Habashi,A. K. Fateen J. Chem. Soc. 1965 3342
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10. The reaction of Meldrum's acid with α-dicarbonyl monohydrazones: a new synthesis of pyridazin-3-onesHamish McNab,Ian Stobie J. Chem. Soc. Perkin Trans. 1 1982 1845
504-30-3 (2,3-dihydropyridazin-3-one) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:504-30-3)2,3-dihydropyridazin-3-one
Purity:99%/99%
Quantity:100g/500g
Price($):157.0/749.0